4-Bromoisothiazole-3-carbonitrile
Overview
Description
4-Bromoisothiazole-3-carbonitrile is a chemical compound with the CAS Number: 89089-06-5 . It has a molecular weight of 189.04 and is typically stored at room temperature . The compound is usually in the form of a powder .
Molecular Structure Analysis
The InChI code for 4-Bromoisothiazole-3-carbonitrile is 1S/C4HBrN2S/c5-3-2-8-7-4(3)1-6/h2H . This code provides a specific description of the compound’s molecular structure.Chemical Reactions Analysis
While specific chemical reactions involving 4-Bromoisothiazole-3-carbonitrile are not detailed in the retrieved sources, one study mentions the use of silver (I) fluoride-mediated Pd-catalyzed C-H direct arylation/heteroarylation of a similar compound .Physical And Chemical Properties Analysis
4-Bromoisothiazole-3-carbonitrile has a melting point of 49-50 degrees Celsius . It is a powder at room temperature .Scientific Research Applications
Agrochemicals
Isothiazoles have been used as agrochemicals , particularly as fungicides. An example is isotianil (Stout®), which is active against rice blast .
Pharmaceuticals
In the pharmaceutical industry, isothiazoles have been utilized to develop drugs with antibacterial properties. Sulfasomizole is an example of an antibacterial drug derived from isothiazoles .
Safety and Hazards
Future Directions
While specific future directions for 4-Bromoisothiazole-3-carbonitrile are not detailed in the retrieved sources, one study discusses the potential for functional group modifications of similar isothiazoles . This suggests that future research could explore similar modifications for 4-Bromoisothiazole-3-carbonitrile.
Mechanism of Action
In general, the mechanism of action of a compound refers to how it interacts with its target to produce a therapeutic effect. This often involves the compound binding to a specific receptor or enzyme, thereby modulating its activity . The biochemical pathways affected by the compound would depend on its specific target and mode of action .
Pharmacokinetics refers to how the body absorbs, distributes, metabolizes, and excretes the compound. Factors such as the compound’s chemical structure, formulation, route of administration, and patient characteristics can influence its pharmacokinetic properties .
The result of action of a compound refers to the molecular and cellular effects resulting from its interaction with its target. This could include changes in gene expression, enzyme activity, cell signaling, or other biological processes .
The action environment of a compound refers to how environmental factors such as temperature, pH, and the presence of other substances can influence its stability and efficacy .
properties
IUPAC Name |
4-bromo-1,2-thiazole-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4HBrN2S/c5-3-2-8-7-4(3)1-6/h2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NDDLTPRSCJABOO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NS1)C#N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4HBrN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromoisothiazole-3-carbonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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